Cas no 2172459-13-9 (benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2172459-13-9
• MF: C₁₆H₂₀ClNO₄S
• MW: 357.85230255127
• CID: 6478696
• PubChem ID: 165527147
• Update Time: 2025-06-08

benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate
• 2172459-13-9
• benzyl 3-[(chlorosulfonyl)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
• EN300-1440507

• Inchi： 1S/C16H20ClNO4S/c17-23(20,21)11-13-8-14-6-7-15(9-13)18(14)16(19)22-10-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2
• InChI Key： VNHLZHZESCRYHR-UHFFFAOYSA-N
• SMILES： ClS(CC1CC2CCC(C1)N2C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 357.0801570g/mol
• Monoisotopic Mass: 357.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate

Introduction to Benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate (CAS No. 2172459-13-9)

Benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172459-13-9, belongs to a class of molecules known for their structural complexity and potential biological activity. The unique structural features of this compound, including its bicyclic framework and the presence of both chlorosulfonyl and carboxylate functional groups, make it a promising candidate for further exploration in drug discovery and development.

The compound's structure consists of a benzyl group attached to a chlorosulfonyl-methyl moiety, which is further linked to an 8-azabicyclo3.2.1octane core. This bicyclic system is particularly interesting due to its rigid three-membered ring, which can influence the compound's overall conformation and reactivity. The presence of the azabicyclo moiety also introduces nitrogen into the structure, which can be crucial for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The bicyclic structure of Benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate aligns well with this trend, as such structures often exhibit enhanced binding affinity and selectivity towards biological targets. This has led to extensive research into understanding the pharmacological properties of similar compounds and exploring their potential in treating various diseases.

The chlorosulfonyl group in the molecule is particularly noteworthy, as it can serve as a versatile handle for further chemical modifications. This functionality allows for the introduction of additional substituents or the formation of new bonds, enabling the synthesis of derivatives with tailored properties. Such modifications are essential in optimizing drug candidates for efficacy and minimizing side effects.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The combination of structural rigidity provided by the bicyclic system and the presence of multiple functional groups offers a rich scaffold for drug design. Researchers have been exploring various synthetic routes to access this compound and its derivatives, aiming to identify molecules with improved pharmacokinetic profiles and enhanced biological activity.

The carboxylate group at the 8-position of the bicyclic core is another critical feature that contributes to the compound's versatility. This group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, it can be used to link other functional units or to form salts, further expanding the chemical space available for drug discovery.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The rigid framework of Benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate ensures that it maintains a consistent conformation, which can be advantageous for achieving high affinity binding to biological targets. This has prompted researchers to use computational methods such as molecular dynamics simulations and X-ray crystallography to elucidate the structure-activity relationships (SAR) of this compound.

The synthesis of this compound involves several sophisticated steps, including cyclization reactions and functional group transformations. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

In conclusion, Benzyl 3-(chlorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Its unique features make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.